Cas no 1806632-04-1 (4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid)

• Product Name: 4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid
• CAS No: 1806632-04-1
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4940445
• Update Time: 2025-09-26

4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c12-5-8(14)3-6-1-2-7(4-9(6)13)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： TZTFXKBZHGTZAB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1CC(CBr)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid

4-(3-Bromo-2-oxopropyl)-3-iodomandelic Acid: A Comprehensive Overview

4-(3-Bromo-2-oxopropyl)-3-iodomandelic acid, also known by its CAS number 1806632-04-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a mandelic acid backbone substituted with a brominated propyl group and an iodine atom. The presence of these halogen substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for research and potential therapeutic applications.

The synthesis of 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid involves a series of carefully designed organic reactions. The starting material is typically mandelic acid, which undergoes substitution reactions to introduce the bromo and iodo groups at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing the overall cost and environmental impact of production. These improvements have made the compound more accessible for large-scale studies and industrial applications.

One of the most promising applications of 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid lies in its potential as a drug candidate. The compound has shown remarkable bioactivity in preliminary studies, particularly in its ability to modulate enzyme activity and cellular signaling pathways. Researchers have demonstrated that the bromine and iodine substituents play a crucial role in enhancing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. These findings suggest that the compound could be developed into a novel therapeutic agent for treating various diseases, including cancer and inflammatory disorders.

In recent years, there has been growing interest in exploring the use of 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid as a radiosensitizer. The iodine atom in the molecule exhibits strong X-ray absorption properties, making it an ideal candidate for use in radiation therapy. Studies have shown that incorporating this compound into radiotherapy regimens can significantly enhance the effectiveness of treatment by increasing the localized radiation dose at tumor sites. This application holds particular promise for patients with hard-to-reach tumors or those who have developed resistance to conventional therapies.

The structural uniqueness of 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid also makes it an excellent tool for studying halogen chemistry and its impact on molecular interactions. Scientists have utilized this compound to investigate halogen bonding, a phenomenon where halogen atoms form weak yet significant interactions with other molecules. Understanding these interactions is critical for designing new materials with tailored properties, such as advanced polymers or sensors.

In terms of safety and handling, 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid must be treated with care due to its chemical reactivity. Proper storage conditions, such as maintaining it in a cool, dry environment away from light, are essential to prevent degradation. Additionally, appropriate personal protective equipment should be worn during handling to minimize exposure risks.

In conclusion, 4-(3-bromo-2-oxopropyl)-3-iodomandelic acid, with its CAS number 1806632-04-1, represents a versatile and intriguing compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial innovation.